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Compound Focus: N-(4-Hydroxyphenyl)propa

CAS No.: 1693-37-4
Cat. No.: S582046

Supplier Overview

namide

Get Quote

Supplier / Purity & Price & .
Product Name / Use o . Key Details
Catalog Specification Quantity
USP Store [1] Acetaminophen Related Reference $838.00 Official
Compound B Standard (30 mg) pharmacopoeial
standard; for
analytical use [1].
Veeprho [2] Paracetamol EP Impurity B Confirmed Available Comes with
identity & purity; on Structure
meets USP, EP, request Elucidation Report
JP, BP (SER); for
standards. ANDA/NDA filings
[2].
Boron N-(4- - From Sold by weight,
Molecular [3] hydroxyphenyl)propanamide $250 (1g)  suitable for use as
to $9,000  a chemical
intermediate [3].
Pharmaffiliates = Paracetamol - Impurity B EP/BP Standard  Available -
[4] on
request
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https://store.usp.org/product/1003027?srsltid=AfmBOoqGHxG98v19EeFUmOLf-MFkEoj50yG6L9E0SthYsbEGLqRJoPCr
https://store.usp.org/product/1003027?srsltid=AfmBOoqGHxG98v19EeFUmOLf-MFkEoj50yG6L9E0SthYsbEGLqRJoPCr
https://veeprho.com/impurities/paracetamol-ep-impurity-b/
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https://www.smolecule.com/products/s582046?utm_src=pdf-header-pricing
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Supplier / Purity & Price & .
Product Name / Use o . Key Details
Catalog Specification Quantity
Gentaur [5] N-(4- - Available Listed as in stock
hydroxyphenyl)propanamide on [5].
request

Selection Guide & Experimental Protocols

For your research and drug development work, the choice of supplier depends heavily on the application.

¢ For Analytical Testing and Regulatory Compliance: If your work requires certification for methods
in a New Drug Application (NDA) or Abbreviated New Drug Application (ANDA), the official
reference standards from USP or Veeprho are the most appropriate [2]. Their products are fully
characterized to meet the strict requirements of regulatory pharmacopoeias (USP, EP, JP, BP).

e For Synthesis or as a Chemical Intermediate: If you require larger quantities of the compound for
use in synthesis, Boron Molecular offers a more practical and cost-effective option, with availability
from 1g up to bulk quantities [3].

A typical experimental protocol for using this compound as a reference standard in HPLC analysis would

involve the following workflow, which ensures the identity and purity of the main drug substance:
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Diagram Overview: A standard workflow for using N-(4-Hydroxyphenyl)propanamide as a reference standard in HPLC

analysis for impurity identification.

Key Takeaways

¢ N-(4-Hydroxyphenyl)propanamide is widely available from specialist suppliers for pharmaceutical
analysis [1] [2] [4].

¢ Your choice between suppliers should be guided by your application: USP or Veeprho for regulatory
analytical testing, and Boron Molecular for synthetic work requiring larger quantities [1] [2] [3].

e This compound is critical for ensuring the quality and safety of Paracetamol/Acetaminophen through
precise analytical methods [2].
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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To cite this document: Smolecule. [where to buy N-(4-Hydroxyphenyl)propanamide]. Smolecule,
[2026]. [Online PDF]. Available at: [https://www.smolecule.com/products/b582046#where-to-buy-n-4-
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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